Cas no 1488912-63-5 (3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol)
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
- CS-0354407
- EN300-1995930
- 1488912-63-5
- AKOS015332604
- 3-(Aminomethyl)-3-(benzo[d][1,3]dioxol-5-yl)cyclobutan-1-ol
-
- Inchi: 1S/C12H15NO3/c13-6-12(4-9(14)5-12)8-1-2-10-11(3-8)16-7-15-10/h1-3,9,14H,4-7,13H2
- InChI Key: QWFZXPLPBUJLRC-UHFFFAOYSA-N
- SMILES: OC1CC(C2=CC=C3C(=C2)OCO3)(CN)C1
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.7Ų
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1995930-1g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-5g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 5g |
$2235.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-10g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 10g |
$3315.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-0.05g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-0.1g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-0.25g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-0.5g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-1.0g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1995930-2.5g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1995930-5.0g |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol |
1488912-63-5 | 5g |
$3396.0 | 2023-05-31 |
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
Recent Advances in the Study of 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5)
The compound 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol with high purity and yield. Researchers have employed advanced techniques such as asymmetric catalysis and multi-step organic transformations to achieve efficient synthesis. The compound's cyclobutane core, combined with the aminomethyl and dioxaindan moieties, presents a promising scaffold for further derivatization and optimization.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol exhibits notable interactions with specific protein targets, including enzymes involved in inflammatory pathways and neurotransmitter regulation. These findings suggest potential applications in treating neurological disorders and inflammatory diseases. However, further mechanistic studies are required to elucidate the precise mode of action and optimize its pharmacological profile.
One of the most promising aspects of this compound is its potential as a lead structure for drug development. Recent high-throughput screening efforts have identified derivatives of 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol with improved potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the key structural features responsible for its biological activity, paving the way for rational drug design.
Despite these advancements, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicity studies are essential to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.
In conclusion, 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued research to unlock its full therapeutic potential. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models.
1488912-63-5 (3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)